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Compound of Interest

Compound Name: L-fuculose

Cat. No.: B118470 Get Quote

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals working with L-fuculose. The following procedures are based

on information available for the closely related and structurally similar compound, L-fucose,

which is not classified as a hazardous substance.[1][2] It is imperative to handle L-fuculose in

a laboratory setting with appropriate care to ensure personal safety and maintain experimental

integrity.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of L-fucose, which

are anticipated to be similar for L-fuculose.

Property Value

Physical State Powder Solid[3][4]

Appearance White[3][4]

Odor Odorless[3][4]

Melting Point/Range 128 - 141 °C / 262.4 - 285.8 °F[3][4][5]

Solubility Soluble in water[5]

Stability Stable under normal conditions[3]
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Personal Protective Equipment (PPE)
To minimize exposure and ensure safe handling of L-fuculose, the following personal

protective equipment should be worn:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles.[3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

[4] It is recommended to handle with gloves and inspect them prior to use.[1] Use proper

glove removal technique to avoid skin contact with the product.[1]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not required.[3][4] If dust is generated, it is advisable to use a particle filter

respirator.[4]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure the work area is clean and well-ventilated.[3]

Confirm that all necessary PPE is available and in good condition.

Have a designated waste container ready for disposal of contaminated materials.

Handling:

Avoid contact with skin, eyes, and clothing.[3][4]

Avoid breathing in dust or vapors.[3][4]

Do not ingest the substance.[3][4]

Wash hands thoroughly after handling.[3][4]

Storage:
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Keep the container tightly closed.[3][4]

Store in a dry, cool, and well-ventilated place.[3][4]

Keep away from oxidizing agents.[3][4]

Accidental Release and Disposal Plan
Accidental Release:

Ensure adequate ventilation.[3][4]

Wear the appropriate personal protective equipment.[3][4]

For spills, sweep up the solid material and shovel it into a suitable, closed container for

disposal.[1][3][4]

Avoid generating dust during cleanup.[1]

Disposal:

Dispose of waste in suitable, closed containers.[1]

Follow all local, state, and federal regulations for chemical waste disposal.

Experimental Workflow for Safe Handling of L-
Fuculose
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Caption: Workflow for the safe handling of L-fuculose in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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